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Compound of Interest

Compound Name: MRT-81

Cat. No.: B15542057 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of MRT-81 stock

solutions using dimethyl sulfoxide (DMSO) as a solvent. Adherence to this protocol is crucial for

ensuring the accuracy and reproducibility of experiments involving this compound.

Introduction
MRT-81 is a potent inhibitor of the Smoothened (Smo) receptor, a key component of the

Hedgehog signaling pathway.[1][2] Accurate preparation of a stable, concentrated stock

solution is the first critical step for in vitro and in vivo studies investigating its biological activity

and therapeutic potential. Dimethyl sulfoxide (DMSO) is the recommended solvent for MRT-81
due to its high solubilizing capacity for this compound.[3]

Quantitative Data Summary
The following table summarizes the key quantitative data for MRT-81 and its solution in DMSO.
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Property Value Reference

Molecular Weight 555.64 g/mol [3]

Solubility in DMSO
100 mg/mL (179.97 mM)

(ultrasonic may be needed)
[3]

Recommended Stock

Concentration
10 mM - 50 mM

Storage Temperature (Powder) -20°C [3]

Storage Temperature (DMSO

Stock)

-20°C (short-term) or -80°C

(long-term)
[4]

Stock Solution Stability
≥ 1 month at -20°C, ≥ 6

months at -80°C
[4]

Experimental Protocol: Preparation of a 10 mM MRT-
81 Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM MRT-81 stock solution in DMSO.

Materials and Equipment
MRT-81 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile pipette tips

Vortex mixer

(Optional) Sonicator water bath
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Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Procedure
Calculate the required mass of MRT-81:

To prepare 1 mL of a 10 mM stock solution, the required mass of MRT-81 is calculated as

follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 555.64 g/mol x 1000 mg/g

Mass (mg) = 5.56 mg

Weighing MRT-81:

Tare a clean, dry microcentrifuge tube on the analytical balance.

Carefully weigh out 5.56 mg of MRT-81 powder into the tared microcentrifuge tube.

Dissolving in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the MRT-81 powder.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.

Visually inspect the solution to ensure there are no visible particles. If dissolution is

difficult, sonicate the tube in a water bath for 5-10 minutes.[3]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.

[4]
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Label each aliquot clearly with the compound name, concentration, and date of

preparation.

For short-term storage (up to 1 month), store the aliquots at -20°C.[4]

For long-term storage (up to 6 months), store the aliquots at -80°C.[4]

Preparation of Working Solutions
When preparing working solutions for cell-based assays, dilute the stock solution in the

appropriate cell culture medium.

It is critical to ensure that the final concentration of DMSO in the culture medium is low

(typically <0.5%) to avoid solvent-induced cytotoxicity.[4] A stepwise dilution may be

necessary to prevent precipitation of the compound.[4]

Diagrams
Experimental Workflow
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Caption: Workflow for MRT-81 Stock Solution Preparation.

Hedgehog Signaling Pathway Inhibition by MRT-81
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Caption: MRT-81 inhibits the Hedgehog pathway by targeting Smoothened.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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